Cas no 1805314-79-7 (2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805314-79-7
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4849668
• Update Time: 2025-10-28

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c9-3-6-4(8(12,13)14)1-2-5(15-6)7(10)11/h1-2,7H,3H2
• InChI Key： FWEUYULNONPZBD-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805314-79-7)

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805314-79-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound features a unique combination of bromomethyl, difluoromethyl, and trifluoromethyl functional groups, making it a versatile building block for advanced chemical applications. Its molecular structure, C₈H₅BrF₅N, highlights its potential for selective fluorination reactions and cross-coupling chemistry, which are critical in modern drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers and industries are increasingly exploring its utility in small-molecule drug development, particularly for targeting kinase inhibitors and GPCR modulators. The compound's electron-withdrawing properties also make it valuable in electrophilic aromatic substitution reactions, a topic frequently searched in academic and industrial chemistry forums.

One of the most discussed applications of CAS No. 1805314-79-7 lies in its role as a precursor for agrochemicals. With the growing global focus on sustainable agriculture and pest resistance management, this compound is being investigated for synthesizing next-generation herbicides and fungicides. Its difluoromethyl moiety, in particular, is known to improve the lipophilicity and membrane permeability of agrochemicals, addressing common challenges like environmental persistence and target specificity.

From a synthetic chemistry perspective, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine offers intriguing possibilities for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig transformations. These methods are widely searched by chemists aiming to optimize C-C bond formation or heterocyclic functionalization. The compound's bromomethyl group serves as a reactive handle for further derivatization, enabling the construction of complex biaryl structures or heterocyclic scaffolds.

Environmental and regulatory considerations are also pivotal in discussions about fluorinated pyridines. While CAS No. 1805314-79-7 is not classified as hazardous under current guidelines, its handling requires adherence to green chemistry principles, such as minimizing solvent waste and optimizing atom economy. This aligns with the broader industry trend toward eco-friendly synthesis, a hot topic in both academic publications and patent filings.

In material science, the compound's trifluoromethyl group contributes to the development of high-performance polymers and liquid crystals. Its ability to modulate electronic properties makes it a candidate for organic semiconductors and OLED materials, areas experiencing rapid growth due to advancements in flexible electronics and energy-efficient displays.

To summarize, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805314-79-7) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing contemporary challenges. As research continues to uncover new synthetic pathways and functional properties, this compound is poised to remain a focal point in scientific and industrial discourse.